Cas no 186589-12-8 (4-Bromo-2-(trifluoromethyl)phenyl Isocyanate)
186589-12-8 structure
Product Name:4-Bromo-2-(trifluoromethyl)phenyl Isocyanate
CAS No:186589-12-8
MF:C8H3BrF3NO
MW:266.014731645584
MDL:MFCD00041086
CID:135518
PubChem ID:24872004
Update Time:2025-04-19
4-Bromo-2-(trifluoromethyl)phenyl Isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-trifluoromethylphenylisothiocyanate
- 4-BROMO-2-(TRIFLUOROMETHYL)PHENYL ISOCYANATE
- 4-Bromo-1-isocyanato-2-(trifluoromethyl)benzene
- GEO-02901
- AKOS009159386
- DTXSID30392869
- A813062
- J-011985
- SCHEMBL1149137
- 41513-02-4
- MFCD00013871
- 186589-12-8
- 4-Bromo-2-(trifluoromethyl)phenyl isocyanate, 96%
- 4-4-Bromo-2-(trifluoromethyl)phenyl isocyanate
- G65829
- 4-bromo-2-(trifluoromethyl)phenylisocyanate
- DTXCID30343730
- AS-86059
- 623-202-6
- 4-Bromo-2-(trifluoromethyl)phenyl Isocyanate
-
- MDL： MFCD00041086
- Inchi： 1S/C8H3BrF3NO/c9-5-1-2-7(13-4-14)6(3-5)8(10,11)12/h1-3H
- InChI Key： UZFHKVBCBXPKKE-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)N=C=O
Computed Properties
- Exact Mass: 264.93500
- Monoisotopic Mass: 264.935
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 29.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.699 g/mL at 25 °C(lit.)
- Boiling Point: 115 °C/10 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.524(lit.)
- PSA: 29.43000
- LogP: 3.43520
- Solubility: Not determined
4-Bromo-2-(trifluoromethyl)phenyl Isocyanate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 2206PSN1B 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：KEEP COLD, LACHRYMATOR, TOXIC, CORROSIVE
4-Bromo-2-(trifluoromethyl)phenyl Isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Bromo-2-(trifluoromethyl)phenyl Isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B679118-50mg |
4-Bromo-2-(trifluoromethyl)phenyl Isocyanate |
186589-12-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B679118-100mg |
4-Bromo-2-(trifluoromethyl)phenyl Isocyanate |
186589-12-8 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B679118-500mg |
4-Bromo-2-(trifluoromethyl)phenyl Isocyanate |
186589-12-8 | 500mg |
$ 115.00 | 2022-06-06 | ||
| Oakwood | 009066-1g |
4-Bromo-2-trifluoromethylphenylisothiocyanate |
186589-12-8 | 98% | 1g |
$31.00 | 2023-09-16 | |
| Oakwood | 009066-5g |
4-Bromo-2-trifluoromethylphenylisothiocyanate |
186589-12-8 | 98% | 5g |
$93.00 | 2023-09-16 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-226514-1g |
4-Bromo-2-(trifluoromethyl)phenyl isocyanate, |
186589-12-8 | 1g |
￥369.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-226514-1 g |
4-Bromo-2-(trifluoromethyl)phenyl isocyanate, |
186589-12-8 | 1g |
￥369.00 | 2023-07-11 | ||
| Ambeed | A273405-250mg |
4-Bromo-2-(trifluoromethyl)phenylisocyanate |
186589-12-8 | 97% | 250mg |
$16.0 | 2024-04-22 | |
| Ambeed | A273405-1g |
4-Bromo-2-(trifluoromethyl)phenylisocyanate |
186589-12-8 | 97% | 1g |
$31.0 | 2024-04-22 | |
| Ambeed | A273405-5g |
4-Bromo-2-(trifluoromethyl)phenylisocyanate |
186589-12-8 | 97% | 5g |
$93.0 | 2024-04-22 |
4-Bromo-2-(trifluoromethyl)phenyl Isocyanate Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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